Cas no 2648928-65-6 ((2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid)

• Product Name: (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid
• CAS No: 2648928-65-6
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5898442
• PubChem ID: 165558242
• Update Time: 2025-06-24

(2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid
• 2648928-65-6
• EN300-1503022
• (2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]propanoic acid

• Inchi： 1S/C24H28N2O5/c1-15(22(27)26-16(2)23(28)29)8-7-13-25-24(30)31-14-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,15-16,21H,7-8,13-14H2,1-2H3,(H,25,30)(H,26,27)(H,28,29)/t15?,16-/m0/s1
• InChI Key： UUAVJUJRCAKQSI-LYKKTTPLSA-N
• SMILES： O(C(NCCCC(C(N[C@H](C(=O)O)C)=O)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid

Professional Introduction to Compound with CAS No. 2648928-65-6 and Product Name: (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid

Compound with the CAS number 2648928-65-6 and the product name (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal research. The presence of a fluoren-9-yl moiety and a methoxycarbonyl group in its structure suggests unique chemical properties that make it a valuable candidate for further investigation.

The molecular architecture of this compound includes a chiral center at the (2S) position, which is crucial for its biological activity. Chiral compounds often exhibit distinct pharmacological properties compared to their racemic counterparts, making them highly sought after in the pharmaceutical industry. The (2S)-configuration of this compound is particularly noteworthy, as it may influence its binding affinity and metabolic stability when used in therapeutic applications.

The fluoren-9-yl substituent is a key feature of this compound, contributing to its structural complexity and potentially enhancing its interaction with biological targets. Fluorene derivatives are known for their stability and luminescent properties, which have been leveraged in various pharmaceutical and material science applications. In this context, the incorporation of a fluoren-9-yl methoxycarbonyl group may improve the compound's solubility and bioavailability, critical factors for effective drug delivery.

The methoxycarbonyl group (also known as an ester) in the molecule plays a significant role in modulating its reactivity and pharmacokinetic behavior. Ester functionalities are commonly used in drug design due to their ability to enhance metabolic stability while maintaining sufficient bioactivity. The specific placement of this group in the molecule suggests that it may influence the compound's interactions with enzymes and receptors, thereby affecting its overall therapeutic profile.

Recent research in medicinal chemistry has highlighted the importance of incorporating heterocyclic structures into drug candidates. The fluoren-9-yl moiety, being a heterocycle, contributes to the compound's unique chemical properties and may enhance its binding affinity to biological targets. Studies have shown that fluorene-based compounds can exhibit significant activity against various diseases, including cancer and infectious disorders. The current compound's structure aligns well with these findings, suggesting potential therapeutic applications.

The amide functionality present in the molecule is another critical aspect of its chemical profile. Amides are widely used in drug development due to their versatility and ability to form hydrogen bonds, which can enhance binding interactions with biological targets. The specific arrangement of the amide group in this compound may contribute to its stability and bioactivity, making it a promising candidate for further exploration.

In terms of synthesis, the preparation of this compound involves multiple steps, including chiral resolution and functional group transformations. Advanced synthetic methodologies are employed to ensure high yield and purity, which are essential for pharmaceutical applications. The synthesis process also emphasizes minimizing side reactions to obtain the desired enantiomerically pure product.

The potential applications of this compound span across various therapeutic areas. Preliminary studies suggest that it may have utility in treating neurological disorders due to its ability to interact with central nervous system receptors. Additionally, its structural features make it a candidate for antiviral and anti-inflammatory therapies. The presence of both chiral and heterocyclic components enhances its complexity and potential biological activity.

Comparative studies with similar compounds have provided insights into the pharmacological properties of this molecule. By evaluating its binding affinity, metabolic stability, and toxicity profiles, researchers can better understand its potential as a drug candidate. These studies often involve high-throughput screening techniques and computational modeling to predict how the compound will behave in vivo.

The development of novel pharmaceuticals relies heavily on advancements in synthetic chemistry and biotechnology. This compound exemplifies how integrating complex molecular structures can lead to innovative therapeutic solutions. Its unique combination of functional groups makes it a versatile tool for researchers exploring new drug targets.

Future research directions include optimizing the synthesis route for higher yields and exploring derivative compounds that may enhance specific pharmacological properties. Additionally, investigating the compound's interactions with biological targets at a molecular level will provide valuable insights into its mechanism of action. These efforts are crucial for translating laboratory findings into effective clinical treatments.

The significance of this compound extends beyond academic research; it holds promise for addressing unmet medical needs through innovative drug design principles. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing targeted therapies.